Cas no 360788-31-4 (Butanoic acid, 4-(1-methylethoxy)-3-oxo-, methyl ester)

Butanoic acid, 4-(1-methylethoxy)-3-oxo-, methyl ester structure

360788-31-4 structure

Product Name:Butanoic acid, 4-(1-methylethoxy)-3-oxo-, methyl ester

CAS No:360788-31-4

MF:C₈H₁₄O₄

MW:174.194363117218

CID:6498196

Update Time:2025-09-26

Butanoic acid, 4-(1-methylethoxy)-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

- Butanoic acid, 4-(1-methylethoxy)-3-oxo-, methyl ester
- Inchi： 1S/C8H14O4/c1-6(2)12-5-7(9)4-8(10)11-3/h6H,4-5H2,1-3H3
- InChI Key： AIDRUTSWUIBYDG-UHFFFAOYSA-N
- SMILES： C(OC)(=O)CC(=O)COC(C)C

Experimental Properties

Density: 1.037±0.06 g/cm3(Predicted)
Boiling Point: 236.9±15.0 °C(Predicted)
pka: 9.87±0.46(Predicted)

Butanoic acid, 4-(1-methylethoxy)-3-oxo-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1868537-0.05g	methyl 3-oxo-4-(propan-2-yloxy)butanoate	360788-31-4		0.05g	$792.0	2023-05-26
Enamine	EN300-1868537-0.1g	methyl 3-oxo-4-(propan-2-yloxy)butanoate	360788-31-4		0.1g	$829.0	2023-05-26
Enamine	EN300-1868537-0.25g	methyl 3-oxo-4-(propan-2-yloxy)butanoate	360788-31-4		0.25g	$867.0	2023-05-26
Enamine	EN300-1868537-0.5g	methyl 3-oxo-4-(propan-2-yloxy)butanoate	360788-31-4		0.5g	$905.0	2023-05-26
Enamine	EN300-1868537-1.0g	methyl 3-oxo-4-(propan-2-yloxy)butanoate	360788-31-4		1g	$943.0	2023-05-26
Enamine	EN300-1868537-2.5g	methyl 3-oxo-4-(propan-2-yloxy)butanoate	360788-31-4		2.5g	$1848.0	2023-05-26
Enamine	EN300-1868537-5.0g	methyl 3-oxo-4-(propan-2-yloxy)butanoate	360788-31-4		5g	$2732.0	2023-05-26
Enamine	EN300-1868537-10.0g	methyl 3-oxo-4-(propan-2-yloxy)butanoate	360788-31-4		10g	$4052.0	2023-05-26

Butanoic acid, 4-(1-methylethoxy)-3-oxo-, methyl ester Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
5. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

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